Cas no 136818-64-9 (Methyl 5-fluoro-6-methoxy-1H-indole-2-carboxylate)

• Product Name: Methyl 5-fluoro-6-methoxy-1H-indole-2-carboxylate
• CAS No: 136818-64-9
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• MDL: MFCD17676367
• CID: 1039429
• PubChem ID: 19418901
• Update Time: 2025-06-14

Methyl 5-fluoro-6-methoxy-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-6-methoxy-1H-indole-2-carboxylate
• 6515AA
• AK104905
• AX8239113
• Methyl5-fluoro-6-methoxy-1H-indole-2-carboxylate
• AKOS016008200
• DB-085211
• 136818-64-9
• DTXSID30598667
• MFCD17676367
• C72472
• DS-4421
• SCHEMBL8985887
• A922104

• MDL： MFCD17676367
• Inchi： 1S/C11H10FNO3/c1-15-10-5-8-6(3-7(10)12)4-9(13-8)11(14)16-2/h3-5,13H,1-2H3
• InChI Key： PWMIPARPMLHREY-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C=C(C(=O)OC)N2)OC

Computed Properties

• Exact Mass: 223.0645
• Monoisotopic Mass: 223.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3
• XLogP3: 2.3

Experimental Properties

• PSA: 51.32

Methyl 5-fluoro-6-methoxy-1H-indole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Methyl 5-fluoro-6-methoxy-1H-indole-2-carboxylate

Recent Advances in the Study of Methyl 5-fluoro-6-methoxy-1H-indole-2-carboxylate (CAS: 136818-64-9)

Methyl 5-fluoro-6-methoxy-1H-indole-2-carboxylate (CAS: 136818-64-9) is a fluorinated indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, particularly in the context of oncology and neurodegenerative diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanisms of action and future research directions.

The compound's structural features, including the fluorine and methoxy substituents, contribute to its unique chemical properties and biological activity. Recent synthetic methodologies have focused on optimizing the yield and purity of Methyl 5-fluoro-6-methoxy-1H-indole-2-carboxylate, with particular emphasis on green chemistry approaches to reduce environmental impact. Advances in catalytic systems and solvent-free reactions have been reported, offering more efficient and sustainable routes for its production.

In terms of biological activity, Methyl 5-fluoro-6-methoxy-1H-indole-2-carboxylate has shown promising results as a scaffold for the development of kinase inhibitors. Studies have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and apoptosis, making it a candidate for anticancer therapies. Additionally, its neuroprotective effects have been investigated in models of neurodegenerative diseases, where it has shown potential in reducing oxidative stress and inflammation.

Recent pharmacological evaluations have highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These characteristics, combined with its low toxicity profile, position Methyl 5-fluoro-6-methoxy-1H-indole-2-carboxylate as a viable lead compound for further drug development. Ongoing research is exploring its derivatives and analogs to enhance potency and selectivity for specific biological targets.

In conclusion, Methyl 5-fluoro-6-methoxy-1H-indole-2-carboxylate represents a versatile and promising compound in the realm of medicinal chemistry. Its synthetic accessibility, diverse biological activities, and favorable pharmacokinetic properties make it a valuable candidate for future therapeutic applications. Continued research efforts are expected to uncover new insights into its mechanisms of action and expand its potential uses in treating various diseases.